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Compound of Interest

Compound Name: Retusin (Standard)

Cat. No.: B15565215 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the preparation of standard solutions

of Retusin for use in various research and development applications, including but not limited

to high-performance liquid chromatography (HPLC), mass spectrometry (MS), and in vitro

biological assays.

Introduction
Retusin (Quercetin-3,3',4',7-tetramethylether) is a natural flavonoid compound isolated from

sources such as the leaves of Talinum triangulare.[1][2] It has demonstrated antiviral and anti-

inflammatory activities, making it a compound of interest in drug discovery and development.[1]

Accurate and reproducible experimental results rely on the precise preparation of standard

solutions. This protocol outlines the recommended procedure for preparing Retusin stock and

working solutions.

Chemical Properties & Solubility
A summary of the relevant chemical and physical properties of Retusin is provided in the table

below.
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Property Value Source

Synonyms
Quercetin-3,3',4',7-

tetramethylether
[1]

CAS Number 1245-15-4 [1]

Molecular Formula C19H18O7 N/A

Molecular Weight 358.34 g/mol N/A

Solubility

25 mg/mL in DMSO (with

ultrasonic and warming to

70°C)

[1]

20 mg/mL in DMSO (with

sonication and heating to

70°C)

[2]

Note: The molecular formula and weight are standard chemical information and do not require

a specific citation from the provided search results.

Experimental Protocol: Preparation of Retusin
Standard Solutions
This protocol describes the preparation of a 10 mM Retusin stock solution in Dimethyl Sulfoxide

(DMSO) and subsequent dilution to working concentrations.

3.1. Materials and Equipment

Retusin powder (analytical standard grade)

Dimethyl Sulfoxide (DMSO), HPLC grade or equivalent high purity

Analytical balance (accurate to at least 0.1 mg)

Volumetric flasks (Class A)

Micropipettes (calibrated)
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Pipette tips

Vortex mixer

Sonicator bath

Water bath or heating block

Amber glass vials or cryovials for storage

3.2. Preparation of 10 mM Retusin Stock Solution

Calculate the required mass of Retusin:

To prepare a 10 mM stock solution, the required mass can be calculated using the

following formula: Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular

Weight ( g/mol ) x 1000 (mg/g)

For example, to prepare 1 mL of a 10 mM stock solution: Mass (mg) = 0.010 mol/L x 0.001

L x 358.34 g/mol x 1000 mg/g = 3.58 mg

Weigh the Retusin powder:

Accurately weigh the calculated amount of Retusin powder using an analytical balance. It

is recommended to weigh a slightly larger amount (e.g., 5-10 mg) for better accuracy and

prepare a larger volume of stock solution.[3] For instance, weigh 3.58 mg of Retusin into a

clean, dry vial.

Dissolve the Retusin powder:

Add the appropriate volume of DMSO to the vial containing the weighed Retusin. For 3.58

mg of Retusin, add 1 mL of DMSO to achieve a 10 mM concentration.

To aid dissolution, sonicate the solution and gently warm it to approximately 70°C.[1][2]

This can be done using a sonicator bath and a water bath or heating block.

Vortex the solution intermittently until the Retusin is completely dissolved. Visually inspect

the solution to ensure no solid particles remain.
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Storage of the Stock Solution:

Once prepared, the stock solution should be aliquoted into smaller volumes in amber

glass vials or cryovials to avoid repeated freeze-thaw cycles.[4]

For long-term storage, store the aliquots at -80°C, which is stable for up to 6 months to a

year.[1][2] For short-term storage, -20°C for up to one month is also an option.[1][4]

Protect the solution from light.[1]

3.3. Preparation of Working Solutions

Working solutions of desired concentrations can be prepared by diluting the 10 mM stock

solution with an appropriate solvent. The choice of the final solvent will depend on the specific

experimental requirements (e.g., cell culture medium for in vitro assays, or a mobile phase

component for HPLC).

Example Dilution: To prepare a 100 µM working solution from a 10 mM stock solution,

perform a 1:100 dilution. For instance, add 10 µL of the 10 mM stock solution to 990 µL of

the desired diluent.

Important Consideration for Aqueous Solutions: When diluting a DMSO stock solution into an

aqueous buffer or medium, it is crucial to ensure that the final concentration of DMSO is low

enough to not affect the experimental system (typically <0.5% for cell-based assays).[4]

Visualization of the Experimental Workflow

Stock Solution Preparation

Storage & Dilution

1. Weigh Retusin Powder 2. Add DMSO
Transfer to vial

3. Heat (70°C) & Sonicate 4. Vortex until Dissolved 5. Aliquot Stock Solution
6. Store at -80°C

7. Prepare Working Solutions
Dilute with appropriate solvent
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Click to download full resolution via product page

Caption: Workflow for the preparation of Retusin standard solutions.

Summary of Quantitative Data
Parameter Recommended Value Notes

Stock Solution Concentration 10 mM (or as required) Prepare in 100% DMSO.

Solubilization Aid Heating to 70°C and sonication
Necessary for complete

dissolution.[1][2]

Powder Storage -20°C for up to 3 years Keep in a dry, dark place.[2]

Stock Solution Storage -80°C for up to 1 year
Aliquot to avoid freeze-thaw

cycles.[1][2]

-20°C for up to 1 month For shorter-term storage.[1][4]

Final DMSO Concentration in

Assays
< 0.5%

Recommended for most cell-

based experiments.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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